1-ethyl-3,9-dimethyl-7-(3-methylbutyl)-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 1-ethyl-3,9-dimethyl-7-(3-methylbutyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C16H24N6O2/c1-6-22-15-17-13-12(21(15)9-11(4)18-22)14(23)20(8-7-10(2)3)16(24)19(13)5/h10H,6-9H2,1-5H3
• InChI Key: YYPOSXOAOBRPHJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=C(N2CC(=N1)C)C(=O)N(C(=O)N3C)CCC(C)C
• Molecular Formula: C16H24N6O2
• Molecular Weight: 332.40 g/mol

Description

1-ethyl-3,9-dimethyl-7-(3-methylbutyl)-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C16H24N6O2 and its molecular weight is 332.408. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry and Molecular Interactions

Research on coordination spheres in 8-azaxanthinato salts of divalent metal aquacomplexes, which share structural similarities with purine derivatives, highlights the significance of second-sphere interactions. These interactions consist of well-defined hydrogen bonds involving potential donor and acceptor positions, influencing the formation of mono- and bidimensional superstructures. These findings are crucial for understanding molecular interactions and designing coordination compounds with specific properties (Maldonado et al., 2009).

Anticancer, Anti-HIV, and Antimicrobial Activities

Synthetic efforts to create new triazino and triazolo[4,3-e]purine derivatives have shown that these compounds exhibit considerable in vitro anticancer, anti-HIV, and antimicrobial activities. This suggests potential therapeutic applications of purine derivatives in treating various diseases (Ashour et al., 2012).

Development of Antiasthmatic Agents

The development of xanthene derivatives, including purine-2,6-dione derivatives, for their antiasthmatic activity, underscores the pharmacological potential of such compounds. Xanthene derivatives are known for their vasodilatory activity, and their development as Phosphodiesterase 3 inhibitors highlights a current area of interest in anti-asthmatic agent development (Bhatia et al., 2016).

Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines, related to the core purine structure, have demonstrated potent cytotoxic activities against various cancer cell lines, highlighting the potential of purine derivatives in cancer therapy (Deady et al., 2003).